4'-(2-Amino-1-hydroxyethyl)methanesulfonanilide

• Molecular Formula: C9H14N2O3S
• Molecular Weight: 230.29 g/mol
• IUPAC Name: N-[4-(2-amino-1-hydroxyethyl)phenyl]methanesulfonamide
• InChI: InChI=1S/C9H14N2O3S/c1-15(13,14)11-8-4-2-7(3-5-8)9(12)6-10/h2-5,9,11-12H,6,10H2,1H3
• InChI Key: QFNXQNYBIMKZLS-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NC1=CC=C(C=C1)C(CN)O

Description

4'-(2-Amino-1-hydroxyethyl)methanesulfonanilide is a useful research compound. Its molecular formula is C9H14N2O3S and its molecular weight is 230.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4'-(2-Dibenzylaminoacetyl)methanesulfonanilide (XXVI) (32.7 g) and Pd/C catalyst (1.5 g) were combined in MeOH (200 ml), H2O (25 ml), and concentrated HCl (6.6 ml) and shaken for 24 hours at 35° C. and 3 atmospheres pressure of hydrogen gas in a Parr hydrogenator, by which time three equivalents of hydrogen had been consumed. The catalyst was filtered off and the filtrate was evaporated to a white solid, which was recrystallized twice from 2-PrOH/H2O. This yielded 4.3 g of Compound (XXV).HCl, m.p. 178°-180°, whose elemental analysis for C, H, and N, NMR, and mass spectra were consistent with the indicated structure.